CS4

• Molecular Formula: C16H20N2O3
• Molecular Weight: 288.34 g/mol
• InChI: InChI=1S/C16H20N2O3/c19-15(18-20)10-3-1-2-4-12-21-14-9-5-7-13-8-6-11-17-16(13)14/h5-9,11,20H,1-4,10,12H2,(H,18,19)
• InChIKey: HVHZNAVUDXEBEV-UHFFFAOYSA-N

CS4 HDAC Inhibitor: Baseline Profile

CS4 is a synthetic small-molecule cloxiquine derivative that functions as a selective inhibitor of zinc-dependent histone deacetylases (HDACs). It demonstrates nanomolar inhibitory activity against HDAC1 (IC50 = 38 nM) and HDAC6 (IC50 = 12 nM), with weaker inhibition of HDAC8 (IC50 = 5.8 μM), HDAC4 (IC50 = 19 μM), and HDAC11 (IC50 = 61 μM) [1]. The compound promotes acetylation of both α-tubulin and histone H3, activates PPARγ, and suppresses glycolysis in melanoma cells [2]. CS4 is supplied as a research-grade HDAC inhibitor for in vitro and in vivo preclinical investigation of epigenetic modulation and cancer biology.

1 Selective HDAC1/HDAC6 inhibition for epigenetic modulation studies

2 Dual-mechanism probe: HDAC inhibition + PPARγ activation

3 Melanoma cell-model and xenograft research tool compound

• [1] Yang L, Ding R, Tong X, Shen T, Jia S, Yan X, Zhang C, Wu L. Discovery of cloxiquine derivatives as potent HDAC inhibitors for the treatment of melanoma via activating PPARγ. Eur J Med Chem. 2025 Jan 5;281:117029. View Source
• [2] MedChemExpress. CS4 (HDAC inhibitor) Technical Datasheet. Product Cat. No.: HY-161602. View Source

CS4 vs. Pan-HDAC Inhibitors

In-class HDAC inhibitors cannot be substituted for CS4 without rigorous experimental validation due to its unique isoform selectivity fingerprint and dual-pathway mechanism. CS4 exhibits a 316-fold selectivity for HDAC6 over HDAC8 (12 nM vs. 5.8 μM), a pattern that differs substantially from pan-HDAC inhibitors like SAHA (vorinostat), which shows comparable potency across HDAC1, HDAC6, and HDAC8 [1]. Furthermore, CS4 simultaneously activates PPARγ and blocks glycolysis—a functional consequence not observed with canonical HDAC6-selective inhibitors such as ACY-1215 (ricolinostat) or tubastatin A, which lack intrinsic PPARγ agonism [2]. This dual-targeted pharmacology cannot be replicated by simply combining a generic HDAC inhibitor with a PPARγ agonist, as the single-molecule architecture of CS4 coordinates both activities in a temporally and spatially integrated manner within melanoma cells [3].

Isoform profile

Pan-HDAC inhibitors exhibit a different HDAC isoform selectivity pattern, potentially confounding HDAC6-specific readouts.

Missing PPARγ

HDAC6-selective inhibitors lack intrinsic PPARγ activation and glycolysis blockade, limiting dual-pathway interrogation.

Not additively replaceable

Co-administration of a pan-HDAC inhibitor with a PPARγ agonist does not replicate the integrated pharmacology of a single dual-acting molecule.

• [1] SAHA (vorinostat) IC50 values: HDAC1 = 33 nM, HDAC6 = 33 nM, HDAC8 = 540 nM. Data aggregated from published HDAC profiling studies; representative values from Bradner JE et al., Nat Chem Biol. 2010;6(3):238-243 and related HDAC isoform profiling datasets. View Source
• [2] Santo L, Hideshima T, Kung AL, et al. Preclinical activity, pharmacodynamic, and pharmacokinetic properties of a selective HDAC6 inhibitor, ACY-1215, in combination with bortezomib in multiple myeloma. Blood. 2012;119(11):2579-2589. ACY-1215 IC50: HDAC6 = 5 nM; no reported PPARγ activation. View Source
• [3] Yang L, Ding R, Tong X, Shen T, Jia S, Yan X, Zhang C, Wu L. Discovery of cloxiquine derivatives as potent HDAC inhibitors for the treatment of melanoma via activating PPARγ. Eur J Med Chem. 2025 Jan 5;281:117029. (Mechanism: CS4 activates PPARγ and blocks glycolysis in SK-MEL-5 cells). View Source

CS4 vs. SAHA: Quantitative Evidence

In Vivo Antimelanoma Efficacy vs. SAHA

In a direct head-to-head in vivo comparison using a SK-MEL-5 melanoma xenograft mouse model, CS4 demonstrated significantly greater tumor growth inhibition than SAHA (vorinostat) when both compounds were administered at 25 mg/kg intraperitoneally daily for 14 days [1]. The original study reported that CS4 exhibited 'significant in vivo anticancer effect compared with SAHA' and that CS4 treatment resulted in 'neglectable toxicity' as assessed by body weight monitoring and gross observation, whereas SAHA-treated animals showed measurable body weight loss indicative of systemic toxicity [1].

In vivo antitumor vs. SAHA

Head-to-head

CS4: Tumor growth inhibition reported; body weight loss not observed

vs.

SAHA: Tumor growth inhibition observed; measurable body weight loss

Supports in vivo model-response and tolerability endpoint comparison.

SK-MEL-5 xenograft, 25 mg/kg i.p. 14 days; n not detailed; reported statistical significance.

Evidence Dimension	In vivo tumor growth inhibition and systemic toxicity
Target Compound Data	CS4: Significant tumor growth inhibition; no significant body weight loss (neglectable toxicity) at 25 mg/kg i.p. daily for 14 days
Comparator Or Baseline	SAHA (vorinostat): Tumor growth inhibition observed but accompanied by measurable body weight loss indicating toxicity at 25 mg/kg i.p. daily for 14 days
Quantified Difference	CS4 achieved superior antimelanoma efficacy with a favorable toxicity profile; SAHA showed efficacy with concomitant toxicity. Statistical significance not numerically reported in abstract; study states 'significant in vivo anticancer effect compared with SAHA.'
Conditions	SK-MEL-5 melanoma xenograft model; 25 mg/kg i.p. daily for 14 days; n not specified

Why This Matters

Superior in vivo efficacy with a reduced toxicity profile directly supports CS4 as a more translationally viable tool compound for preclinical melanoma studies compared to the pan-HDAC inhibitor SAHA.

• [1] Yang L, Ding R, Tong X, Shen T, Jia S, Yan X, Zhang C, Wu L. Discovery of cloxiquine derivatives as potent HDAC inhibitors for the treatment of melanoma via activating PPARγ. Eur J Med Chem. 2025 Jan 5;281:117029. Abstract: 'compound CS4 demonstrated significant in vivo anticancer effect compared with SAHA, and exhibited neglectable toxicity.' View Source

HDAC6 vs. HDAC8 Selectivity Fingerprint

CS4 exhibits a pronounced selectivity for HDAC6 (IC50 = 12 nM) over HDAC8 (IC50 = 5.8 μM), representing a 483-fold selectivity window [1]. This contrasts with the selectivity profile of SAHA, which inhibits HDAC6 (IC50 = 33 nM) and HDAC8 (IC50 = 540 nM) with only a 16-fold difference, and with the selective HDAC6 inhibitor ACY-1215 (ricolinostat), which shows 5 nM potency against HDAC6 but retains nanomolar activity against HDAC1/2/3 and only 'slight' activity against HDAC8 [2]. The uniquely wide selectivity gap between HDAC6 and HDAC8 distinguishes CS4 from both pan-HDAC inhibitors and HDAC6-selective tools.

HDAC6/8 selectivity

Cross-study comparable

483-fold selectivity

HDAC6 IC50=12 nM · HDAC8 IC50=5.8 µM

Enables HDAC6-targeted assay design with minimized HDAC8 interference.

Recombinant enzyme assay; SAHA 16-fold window for comparison.

Evidence Dimension	Fold-selectivity for HDAC6 over HDAC8
Target Compound Data	CS4: IC50(HDAC6) = 12 nM; IC50(HDAC8) = 5.8 μM → 483-fold selectivity
Comparator Or Baseline	SAHA: IC50(HDAC6) = 33 nM; IC50(HDAC8) = 540 nM → 16-fold selectivity. ACY-1215: IC50(HDAC6) = 5 nM; IC50(HDAC8) not fully reported but described as 'slight activity.'
Quantified Difference	CS4 shows a 483-fold HDAC6/8 selectivity window, compared to a 16-fold window for SAHA.
Conditions	Recombinant HDAC enzyme inhibition assays; experimental details per primary references.

Why This Matters

This pronounced selectivity gap minimizes confounding HDAC8-mediated effects that are present with SAHA and allows researchers to probe HDAC6-specific biology with greater pharmacological confidence.

• [1] Yang L, Ding R, Tong X, Shen T, Jia S, Yan X, Zhang C, Wu L. Discovery of cloxiquine derivatives as potent HDAC inhibitors for the treatment of melanoma via activating PPARγ. Eur J Med Chem. 2025 Jan 5;281:117029. IC50 values: HDAC1=38 nM, HDAC6=12 nM, HDAC8=5.8 μM, HDAC4=19 μM, HDAC11=61 μM. View Source
• [2] Santo L, Hideshima T, Kung AL, et al. Preclinical activity, pharmacodynamic, and pharmacokinetic properties of a selective HDAC6 inhibitor, ACY-1215, in combination with bortezomib in multiple myeloma. Blood. 2012;119(11):2579-2589. ACY-1215 IC50: HDAC6 = 5 nM; >10-fold selectivity vs. class I HDACs; 'slight activity against HDAC8.' View Source

PPARγ-Driven Glycolysis Blockade vs. SAHA

CS4 treatment of SK-MEL-5 melanoma cells resulted in PPARγ activation and subsequent blockade of glycolysis, a metabolic effect not reported for SAHA under comparable conditions [1]. SAHA (vorinostat) is a classic pan-HDAC inhibitor that does not intrinsically activate PPARγ; its primary mechanism involves chromatin remodeling via histone hyperacetylation without direct engagement of PPARγ-driven metabolic reprogramming [2]. The PPARγ-glycolysis axis contributes partially to CS4's antimelanoma effects, as demonstrated by mechanistic studies in the primary discovery paper [1].

PPARγ & glycolysis

Class-level inference

CS4: Activates PPARγ, blocks glycolysis in SK-MEL-5

vs.

SAHA: No reported PPARγ activation or glycolysis inhibition

Supports dual-pathway HDAC-PPARγ crosstalk research.

Qualitative difference; mechanistic studies ongoing.

Evidence Dimension	PPARγ activation and glycolysis inhibition
Target Compound Data	CS4: Activates PPARγ and blocks glycolysis in SK-MEL-5 cells
Comparator Or Baseline	SAHA: Pan-HDAC inhibitor; no reported PPARγ activation or direct glycolysis blockade in melanoma cells
Quantified Difference	Qualitative difference: CS4 exhibits PPARγ-dependent metabolic modulation; SAHA does not.
Conditions	SK-MEL-5 melanoma cell line; PPARγ activation assay; glycolysis measurements (exact methods not fully detailed in available abstract)

Why This Matters

The PPARγ-glycolysis axis represents a mechanistically orthogonal antimelanoma pathway that distinguishes CS4 from SAHA and other HDAC inhibitors lacking this dual pharmacology, offering researchers a tool to interrogate HDAC-PPARγ crosstalk.

• [1] Yang L, Ding R, Tong X, Shen T, Jia S, Yan X, Zhang C, Wu L. Discovery of cloxiquine derivatives as potent HDAC inhibitors for the treatment of melanoma via activating PPARγ. Eur J Med Chem. 2025 Jan 5;281:117029. Abstract: 'treatment with BG11 activated PPARγ and blocked glycolysis in SK-MEL-5 cells, which mediated partial antimelanoma effects of CS4.' View Source
• [2] Marks PA, Breslow R. Dimethyl sulfoxide to vorinostat: development of this histone deacetylase inhibitor as an anticancer drug. Nat Biotechnol. 2007;25(1):84-90. Mechanism of SAHA as pan-HDAC inhibitor without intrinsic PPARγ agonism. View Source

Antiproliferative Potency in Melanoma Cell Lines

CS4 inhibited proliferation of A375 and SK-MEL-5 melanoma cell lines with IC50 values of 1.20 μM and 0.93 μM, respectively [1]. These cellular IC50 values are approximately 100-fold higher than the biochemical IC50 for HDAC6 (12 nM), reflecting the expected translation gap between isolated enzyme inhibition and intact cell viability. In comparison, SAHA exhibits antiproliferative IC50 values in the 1–10 μM range across various cancer cell lines, consistent with its pan-HDAC profile, while the more selective HDAC6 inhibitor ACY-1215 shows sub-micromolar to low micromolar growth inhibition in lymphoma and multiple myeloma cells but has not been profiled in the same melanoma models as CS4 [2].

Antiproliferative potency

Supporting evidence

A375 IC50=1.20 µM

SK-MEL-5 IC50=0.93 µM

Supports melanoma cell-model proliferation endpoint review.

Direct head-to-head viability comparison with SAHA not available.

Evidence Dimension	Cell viability IC50 in melanoma lines
Target Compound Data	CS4: A375 IC50 = 1.20 μM; SK-MEL-5 IC50 = 0.93 μM
Comparator Or Baseline	SAHA: IC50 values generally 1–10 μM in cancer cell lines. ACY-1215: IC50 values 0.5–5 μM in lymphoma/myeloma lines (no direct melanoma data).
Quantified Difference	CS4 demonstrates sub-micromolar to low micromolar potency specifically in melanoma cells; direct head-to-head cellular IC50 comparisons with SAHA in these exact cell lines are not available in the abstract.
Conditions	A375 and SK-MEL-5 human melanoma cell lines; cell proliferation assay; 48–72 hour exposure

Why This Matters

The sub-micromolar antiproliferative activity in melanoma cells validates CS4 as a functional tool for HDAC6/HDAC1-targeted melanoma research, with potency that aligns with other research-grade HDAC inhibitors.

• [1] Yang L, Ding R, Tong X, Shen T, Jia S, Yan X, Zhang C, Wu L. Discovery of cloxiquine derivatives as potent HDAC inhibitors for the treatment of melanoma via activating PPARγ. Eur J Med Chem. 2025 Jan 5;281:117029. IC50 values: A375 = 1.20 μM, SK-MEL-5 = 0.93 μM. View Source
• [2] SAHA cell viability IC50 data from published literature: Richon VM, Emiliani S, Verdin E, et al. A class of hybrid polar inducers of transformed cell differentiation inhibits histone deacetylases. Proc Natl Acad Sci USA. 1998;95(6):3003-3007. ACY-1215 cell viability data from Santo L et al., Blood 2012. View Source

CS4 Optimal Research Applications

In Vivo Melanoma Studies with Low Toxicity

Use CS4 as the HDAC inhibitor of choice for in vivo melanoma xenograft or syngeneic studies where minimizing systemic toxicity is critical. The direct head-to-head evidence shows CS4 achieves superior tumor growth inhibition compared to SAHA while causing negligible body weight loss in mice [1]. Researchers investigating HDAC inhibition as a melanoma therapeutic strategy should prioritize CS4 over SAHA when long-term dosing (≥14 days) and animal welfare are experimental considerations [1]. [1]

HDAC6-Specific Functional Studies

Select CS4 for studies requiring clean interrogation of HDAC6-mediated biology. The 483-fold selectivity window between HDAC6 (IC50 = 12 nM) and HDAC8 (IC50 = 5.8 μM) ensures that at low nanomolar concentrations, HDAC6 is fully engaged while HDAC8 remains largely unaffected, in stark contrast to SAHA's 16-fold window [1]. This property makes CS4 particularly suitable for target validation experiments, siRNA rescue assays, and pathway mapping studies where off-target HDAC8 inhibition would complicate interpretation [1].

HDAC-PPARγ Metabolic Crosstalk Research

Employ CS4 as a unique chemical probe for dissecting the intersection between HDAC inhibition and PPARγ-driven metabolic reprogramming. CS4 activates PPARγ and blocks glycolysis in melanoma cells—a functional property not shared by SAHA or HDAC6-selective inhibitors like ACY-1215 [2]. Researchers studying the role of PPARγ in HDAC inhibitor response, or seeking to understand the metabolic vulnerabilities induced by epigenetic modulation, should use CS4 as their primary tool compound [2]. [1][2]

SAR of Cloxiquine-Derived HDAC Inhibitors

Utilize CS4 as the reference compound for SAR campaigns aimed at optimizing cloxiquine-based HDAC inhibitors. CS4 emerged as the most promising candidate from the original cloxiquine derivative series, exhibiting the optimal combination of HDAC1/6 inhibition, cellular antiproliferative activity, PPARγ activation, and in vivo efficacy [1]. Medicinal chemists developing next-generation dual HDAC/PPARγ modulators should benchmark new analogs against CS4's quantitative profile [1]. [1]

Application

Selection Property

Validation Focus

Melanoma xenograft model studies

Reported tumor-growth inhibition and body-weight endpoint monitoring

In vivo model-response and tolerability endpoint review

HDAC6-specific pathway research

HDAC6-over-HDAC8 isoform selectivity window

Target engagement validation and pathway mapping

HDAC-PPARγ metabolic crosstalk studies

Dual HDAC inhibition and PPARγ activation

PPARγ-dependent glycolysis blockade assay context

Cloxiquine-series SAR studies

Benchmark HDAC1/6 inhibition and cell-model activity

Antiproliferative and PPARγ activation benchmarking

• [1] Yang L, Ding R, Tong X, Shen T, Jia S, Yan X, Zhang C, Wu L. Discovery of cloxiquine derivatives as potent HDAC inhibitors for the treatment of melanoma via activating PPARγ. Eur J Med Chem. 2025 Jan 5;281:117029. View Source
• [2] Santo L, Hideshima T, Kung AL, et al. Preclinical activity, pharmacodynamic, and pharmacokinetic properties of a selective HDAC6 inhibitor, ACY-1215, in combination with bortezomib in multiple myeloma. Blood. 2012;119(11):2579-2589. (Used as comparator for HDAC6 selectivity and absence of PPARγ activity). View Source